Cas no 685-24-5 (2,3-Butanedione,1,1,1,4,4,4-hexafluoro-)

• Product Name: 2,3-Butanedione,1,1,1,4,4,4-hexafluoro-
• CAS No: 685-24-5
• MF: C₄F₆O₂
• MW: 194.032022476196
• CID: 502018
• PubChem ID: 2759264
• Update Time: 2025-07-22

2,3-Butanedione,1,1,1,4,4,4-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanedione,1,1,1,4,4,4-hexafluoro-
• 1,1,1,4,4,4-HEXAFLUOROBUTANE-2,3-DIONE
• 1,1,1,4,4,4-HEXAFLUROBUTANE-2,3-DIONE
• 1,1,1,4,4,4-hexafluoro-2,3-butanedione
• 1,1,1,4,4,4-hexafluoro-butane-2,3-dione
• hexafluorodiacetyl
• perfluorobiacetyl
• perfluorobutanedione
• perfluorodiacetyl
• DTXSID40374712
• 685-24-5
• 1,1,4,4,4-Hexafluorobutane-2,3-dione
• Hexafluorobiacetyl
• FT-0632798
• SCHEMBL70056
• A836173
• MFCD00717433
• AKOS005259303
• 1,1,1,4,4,4-hexakis(fluoranyl)butane-2,3-dione

• MDL： MFCD00717433
• Inchi： 1S/C4F6O2/c5-3(6,7)1(11)2(12)4(8,9)10
• InChI Key： ZMIDKLPSOSQFSX-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 193.98000
• Monoisotopic Mass: 193.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.6
• Boiling Point: 20 °C
• Refractive Index: 1.283
• PSA: 34.14000
• LogP: 1.24920

2,3-Butanedione,1,1,1,4,4,4-hexafluoro- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 2,3-Butanedione,1,1,1,4,4,4-hexafluoro-

Introduction to 2,3-Butanedione,1,1,1,4,4,4-hexafluoro- (CAS No. 685-24-5) and Its Recent Applications in Chemical and Biomedical Research

2,3-Butanedione,1,1,1,4,4,4-hexafluoro-, identified by the Chemical Abstracts Service Number (CAS No.) 685-24-5, is a fluorinated derivative of 2,3-butanedione. This compound has garnered significant attention in recent years due to its unique structural properties and versatile applications in chemical synthesis and biomedical research. The introduction of fluorine atoms into the butanedione backbone imparts distinct electronic and steric effects, making it a valuable intermediate in the development of novel materials and bioactive molecules.

The compound's molecular structure consists of a central butane chain with ketone groups at the 2- and 3-positions, further modified by the substitution of six fluorine atoms at the 1-, 1', 4-, and 4' positions. This fluorination enhances the compound's stability and reactivity, enabling its use in a wide range of chemical transformations. The hexafluoro substitution pattern particularly influences its interactions with biological systems, making it a promising candidate for drug discovery and material science applications.

In recent years, researchers have explored the potential of 2,3-Butanedione,1,1,1,4,4,4-hexafluoro- as a building block for synthesizing complex organic molecules. Its ability to participate in nucleophilic additions and condensation reactions has been leveraged to create novel heterocyclic compounds. These derivatives have shown promise in various fields, including catalysis and polymer science. The fluorinated nature of the compound also contributes to its resistance to hydrolysis and oxidation, making it suitable for long-term storage and repeated use in laboratory settings.

The biomedical applications of CAS No. 685-24-5 are particularly noteworthy. Fluorinated compounds are increasingly recognized for their role in medicinal chemistry due to their ability to modulate biological pathways. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and metabolic disorders. For instance, recent research has highlighted its potential as a precursor for developing anti-inflammatory agents that target specific signaling pathways in immune cells.

One of the most exciting developments in the field has been the use of 2,3-Butanedione,1,1,1,4,4,4-hexafluoro- in the synthesis of fluorinated amino acids and peptides. These modifications have enabled the creation of proteins with enhanced stability and bioavailability. Such advancements are crucial for therapeutic applications where protein-based drugs need to withstand harsh physiological conditions. The incorporation of fluorine atoms also allows for selective labeling in proteomics studies, facilitating the identification and characterization of biomarkers associated with various diseases.

The compound's utility extends beyond small-molecule drug development. In materials science, hexafluoro-substituted butanediones have been employed to create high-performance polymers with improved thermal stability and mechanical strength. These materials find applications in aerospace engineering and electronics manufacturing where extreme conditions are encountered. The ability to fine-tune the properties of these polymers by adjusting the fluorination pattern opens up new possibilities for designing advanced materials with tailored functionalities.

Recent advances in computational chemistry have further enhanced our understanding of CAS No. 685-24-5's reactivity and interactions. Molecular modeling studies have revealed insights into how fluorine substitution affects electronic distributions within the molecule. These insights have been instrumental in predicting the outcomes of chemical reactions involving this compound and optimizing synthetic routes for high yields. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The environmental impact of using 2,3-Butanedione,1,1,1,4,4,4-hexafluoro-* has also been a focus of recent research. While fluorinated compounds offer numerous advantages in terms of stability and reactivity*, their persistence in the environment raises concerns about long-term ecological effects*. Efforts are underway* to develop methodologies that minimize waste* during synthesis* while ensuring that byproducts are safely managed*. Sustainable practices* are essential for ensuring that* advancements* in chemical research* do not come at an environmental cost*.

In conclusion*, CAS No.* 685-*24-*5* represents* a fascinating example* of how structural modifications can unlock new possibilities* across multiple scientific disciplines*. Its unique properties make it an invaluable tool* for researchers working on everything from drug development* to advanced materials*. As our understanding* grows*, so too will our ability* to harness this compound's potential* responsibly*. The future* looks bright* for innovations built upon this versatile molecule*.*